Cas no 681279-34-5 (1-(2,5-dimethylphenyl)methyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole)

• Product Name: 1-(2,5-dimethylphenyl)methyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole
• CAS No: 681279-34-5
• MF: C₂₅H₂₅NS
• MW: 371.537705183029
• CID: 6453297
• Update Time: 2025-07-14

1-(2,5-dimethylphenyl)methyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)methyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole
• 1-(2,5-dimethylbenzyl)-3-((3-methylbenzyl)thio)-1H-indole
• 1H-Indole, 1-[(2,5-dimethylphenyl)methyl]-3-[[(3-methylphenyl)methyl]thio]-

• Inchi： 1S/C25H25NS/c1-18-7-6-8-21(13-18)17-27-25-16-26(24-10-5-4-9-23(24)25)15-22-14-19(2)11-12-20(22)3/h4-14,16H,15,17H2,1-3H3
• InChI Key： GQAJYOHEPKNHMT-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(C)=CC=C2C)C2=C(C=CC=C2)C(SCC2=CC=CC(C)=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(2,5-dimethylphenyl)methyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole

1-(2,5-Dimethylphenyl)methyl-3-{(3-Methylphenyl)methylsulfanyl}-1H-Indole: A Comprehensive Overview

1-(2,5-Dimethylphenyl)methyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole (CAS No. 681279-34-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of indole, a fundamental structure in many biologically active molecules. The unique substitution pattern of this compound, featuring methyl groups and a sulfanyl moiety, imparts it with distinct chemical and biological properties that make it a valuable candidate for various applications.

The molecular structure of 1-(2,5-dimethylphenyl)methyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole is characterized by a central indole core, which is a six-membered benzene ring fused to a five-membered pyrrole ring. The indole core is further substituted with a 2,5-dimethylphenylmethyl group at the 1-position and a (3-methylphenyl)methylsulfanyl group at the 3-position. These substitutions not only enhance the compound's stability but also influence its reactivity and biological activity.

Recent studies have highlighted the potential of 1-(2,5-dimethylphenyl)methyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole in various therapeutic areas. One notable application is in the field of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia, which are immune cells in the brain that can contribute to neuroinflammation when overactivated.

In addition to its neuroprotective effects, 1-(2,5-dimethylphenyl)methyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole has also shown promise as an anti-inflammatory agent. Studies have indicated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This property makes it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacological profile of 1-(2,5-dimethylphenyl)methyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole has been further explored through preclinical studies. These studies have evaluated its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Results have shown that the compound has favorable pharmacokinetic parameters, with good oral bioavailability and a reasonable half-life, making it suitable for further development as a therapeutic agent.

In terms of safety, preliminary toxicology studies have indicated that 1-(2,5-dimethylphenyl)methyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole is well-tolerated at therapeutic doses. However, more extensive safety evaluations are necessary to fully understand its long-term effects and potential side effects. Ongoing research aims to optimize the compound's structure to enhance its efficacy while minimizing any adverse effects.

The synthesis of 1-(2,5-dimethylphenyl)methyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole involves several steps and requires precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the use of palladium-catalyzed cross-coupling reactions and sulfide formation techniques. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization.

In conclusion, 1-(2,5-dimethylphenyl)methyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole (CAS No. 681279-34-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.